Cas no 55405-67-9 (3-Bromopyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Bromopyrazolo[1,5-a]pyrimidine
• CAS No: 55405-67-9
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD09832893
• CID: 838756
• PubChem ID: 12203208
• Update Time: 2025-04-19

3-Bromopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-bromo-
• 3-Brompyrazol<1,5-a>pyrimidin
• 3-Bromo-pyrazolo[1,5-a]pyrimidine
• PB22252
• EN300-245213
• MFCD09832893
• CHEMBL3246721
• DTXSID90480291
• 55405-67-9
• CS-W009241
• FS-2892
• SY009006
• STL414862
• AKOS005073866
• 3-Bromopyrazolo[1,5-a]pyrimidine, 97%
• SCHEMBL1693808
• BBL104357
• BDBM50578094
• MFJWRPLBWPDHGV-UHFFFAOYSA-N
• J-512135

• MDL： MFCD09832893
• Inchi： 1S/C6H4BrN3/c7-5-4-9-10-3-1-2-8-6(5)10/h1-4H
• InChI Key： MFJWRPLBWPDHGV-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=CC=NC2=1

Computed Properties

• Exact Mass: 196.95900
• Monoisotopic Mass: 196.95886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.02
• XLogP3: 1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.89
• Melting Point: 150-152 °C
• PSA: 30.19000
• LogP: 1.49180

3-Bromopyrazolo[1,5-a]pyrimidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ